Cas no 26486-13-5 (2-Methyl-4,5-dihydrofuran-3-thiol)

• Product Name: 2-Methyl-4,5-dihydrofuran-3-thiol
• CAS No: 26486-13-5
• MF: C₅H₈OS
• MW: 116.181420326233
• CID: 52945
• Update Time: 2026-05-14

2-Methyl-4,5-dihydrofuran-3-thiol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4,5-dihydrofurane-3-thiol
• 2-METHYL-4.5-DIHYDROFURAN-3-THIOL
• 4,5-dihydro-2-methyl-3-Furanthiol
• 5-methyl-2,3-dihydrofuran-4-thiol
• 2-methyl-3-mercapto-4,5-dihydrofuran
• 2-Methyl-4,5(2H)-Furanthiol-3
• 2-methyl-4,5-dihydro-3-furanthiol
• 3-mercapto-2-methyl-4,5-dihydrofuran
• 2-Methyl-4,5-dihydrofuran-3-thiol

• Inchi： InChI=1S/C5H8OS/c1-4-5(7)2-3-6-4/h7H,2-3H2,1H3
• InChI Key： IHRSRTFITLMUQC-UHFFFAOYSA-N
• SMILES： CC1=C(S)CCO1

Computed Properties

• Exact Mass: 116.03000
• Monoisotopic Mass: 116.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 10.2A^2

Experimental Properties

• Density: 1.095
• Boiling Point: 160.228 °C at 760 mmHg
• Flash Point: 50.705 °C
• PSA: 48.03000
• LogP: 1.56800
• FEMA: 4683 | 2-METHYL-4,5-DIHYDROFURAN-3-THIOL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Dihydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans

Additional information on 2-Methyl-4,5-dihydrofuran-3-thiol

2-Methyl-4,5-dihydrofuran-3-thiol: A Comprehensive Overview

The compound CAS No. 26486-13-5, also known as 2-Methyl-4,5-dihydrofuran-3-thiol, is a sulfur-containing heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a five-membered ring system with a thiol group (-SH) at the 3-position and a methyl group (-CH₃) at the 2-position. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of 2-Methyl-4,5-dihydrofuran-3-thiol in various applications, particularly in the development of novel materials with tailored electronic properties. Researchers have explored its use as a building block for constructing advanced polymers and low-dimensional materials, such as graphene analogs and metal-organic frameworks (MOFs). The sulfur atom in the thiol group plays a crucial role in these applications, as it can form strong bonds with metals and other elements, enabling the creation of robust and functional materials.

In addition to its role in materials science, 2-Methyl-4,5-dihydrofuran-3-thiol has also been investigated for its potential in medicinal chemistry. The compound's structure suggests that it may exhibit bioactivity, particularly due to the presence of the thiol group, which is known to participate in redox reactions and interact with biological systems. Recent studies have explored its antioxidant properties, which could be beneficial in the development of therapeutic agents targeting oxidative stress-related diseases.

The synthesis of 2-Methyl-4,5-dihydrofuran-3-thiol has been optimized through various routes, including catalytic hydrogenation and thiolation reactions. These methods have enabled researchers to produce the compound in high yields while maintaining its structural integrity. The ability to synthesize this compound efficiently has further facilitated its exploration in diverse research areas.

From an environmental perspective, 2-Methyl-4,5-dihydrofuran-3-thiol has been studied for its biodegradability and environmental impact. Research indicates that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not pose significant risks to ecosystems when used responsibly. However, further studies are needed to fully understand its long-term environmental effects.

In conclusion, CAS No. 26486-13-5, or 2-Methyl-4,5-dihydrofuran-3-thiol, is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for advancing materials science and medicinal chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.